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Welcome to the GEM-5 Technical Support Center. This guide provides troubleshooting advice
and answers to frequently asked questions to help you accelerate your GEM-5 simulations for
faster research and development cycles.

Frequently Asked Questions (FAQs)

Q1: My GEM-5 simulation is running extremely slowly.
What are the most common reasons and initial steps for
troubleshooting?

Slow simulation speed is a common issue, often stemming from the trade-off between
simulation accuracy and performance. Here are the primary factors to investigate:

o CPU Model Complexity: The choice of the simulated CPU model is the most significant
factor. Detailed, out-of-order models like O3CPU are orders of magnitude slower than
simpler, functional models like AtomicSimpleCPU.[1][2]

e Simulation Mode: Full System (FS) mode, which simulates an entire operating system, is
inherently slower than Syscall Emulation (SE) mode because of the overhead of booting and
running the OS.[3][4]
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Memory System: The Ruby memory system is highly detailed and flexible but can be slower
than the less complex Classic memory model.[5][6]

Unnecessary Simulation Phases: A significant amount of time is often spent booting the
operating system or initializing an application before the actual region of interest (ROI) is
reached.[1]

Initial Troubleshooting Steps:

Verify CPU Model: Ensure you are using the simplest CPU model that meets your research
needs. For fast functional simulation or warming up caches, use AtomicSimpleCPU.[7]

Use a .fast Build: Compile GEM-5 with the .fast suffix (e.g., scons build/X86/gem5.fast). This
disables debugging checks and can increase simulation speed by around 20% without losing
accuracy.[8]

Analyze Host Performance: GEM-5's performance is sensitive to the host machine's
hardware, particularly the L1 cache size.[9][10] Running on a host with a larger L1 cache can
significantly speed up simulations.

Implement Fast-Forwarding: Avoid simulating the OS boot or application setup in detail. Use
techniques like fast-forwarding or checkpointing to skip to your region of interest.[11]

Q2: How can I significantly reduce simulation time by
skipping the OS boot and application initialization?

There are two primary techniques for this: Fast-Forwarding and Checkpointing. Both aim to

quickly get the simulation to a specific point—the Region of Interest (ROIl)—before switching to

a more detailed and accurate simulation mode.

Fast-Forwarding: This involves starting the simulation with a fast, less detailed CPU model
and then switching to a detailed model at the ROI.[1]

Checkpoints: This method involves running the simulation to a desired point and saving a
complete snapshot of the system's state.[12] This snapshot can then be restored multiple
times for different experiments, completely bypassing the initial simulation phase.[11][13]
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The diagram below illustrates the general workflow for both techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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